Cas no 827308-12-3 (3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-)

• Product name: 3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-
• CAS No: 827308-12-3
• MF: C₁₃H₁₈O₃
• MW: 222.28022
• CID: 685271
• PubChem ID: 71417590

3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 3-Pentanone, 2-[(phenylmethoxy)methoxy]-, (2R)-
• 827308-12-3
• (2R)-2-[(Benzyloxy)methoxy]pentan-3-one
• DTXSID80836925

• Inchi： InChI=1S/C13H18O3/c1-3-13(14)11(2)16-10-15-9-12-7-5-4-6-8-12/h4-8,11H,3,9-10H2,1-2H3/t11-/m1/s1
• InChI Key： SJLHIXVEWHCJOC-LLVKDONJSA-N
• SMILES： CCC(=O)C(C)OCOCC1=CC=CC=C1

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.5Ų